Cas no 2172100-77-3 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid
• CAS No: 2172100-77-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6587799
• PubChem ID: 165569407
• Update Time: 2025-07-19

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid
• EN300-1524369
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanoyl]-4-methylpiperidine-4-carboxylic acid
• 2172100-77-3

• Inchi： 1S/C27H32N2O6/c1-27(25(31)32)12-15-29(16-13-27)24(30)23(34-2)11-14-28-26(33)35-17-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,22-23H,11-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： RMUQPRUULHKPGT-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCN(C(C(CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)OC)=O)CC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid

Comprehensive Overview of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid (CAS No. 2172100-77-3)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid (CAS No. 2172100-77-3) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely utilized in drug discovery and biotechnology. The compound's unique structural features, including the Fmoc group and 4-methylpiperidine-4-carboxylic acid moiety, make it a versatile building block for researchers aiming to develop novel therapeutic agents.

The Fmoc-protecting group is a cornerstone in modern peptide chemistry due to its stability under basic conditions and ease of removal under mild conditions. This characteristic is particularly valuable in the synthesis of complex peptides, where selective deprotection is essential. The integration of the 2-methoxybutanoyl segment further enhances the compound's utility by improving solubility and reducing aggregation during synthesis. As the demand for peptide-based therapeutics grows—driven by their high specificity and low toxicity—compounds like 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid are gaining traction in both academic and industrial research.

Recent advancements in AI-driven drug design and high-throughput screening have amplified the need for high-purity synthetic intermediates. Researchers frequently search for terms such as "Fmoc-amino acid derivatives", "peptide synthesis reagents", and "CAS 2172100-77-3 applications", reflecting the compound's relevance in cutting-edge studies. Its role in the development of targeted drug delivery systems and bioconjugation techniques further underscores its importance. For instance, the 4-methylpiperidine moiety can influence the pharmacokinetic properties of peptide drugs, making it a focal point for optimizing bioavailability.

From a synthetic perspective, the compound's carboxylic acid functionality allows for facile coupling with amines or alcohols, enabling the construction of diverse peptide backbones. This feature aligns with the growing trend toward custom peptide synthesis for personalized medicine. Additionally, the methoxy group in the structure contributes to steric hindrance modulation, which can be critical for achieving desired conformational stability in peptide chains. These attributes make 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid a sought-after reagent in laboratories focusing on oncological, neurological, and anti-inflammatory peptide therapeutics.

Quality control and scalability are also key considerations for researchers working with this compound. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. The compound's CAS number (2172100-77-3) serves as a unique identifier in regulatory documentation and procurement processes, ensuring traceability and compliance with global standards. As the pharmaceutical industry shifts toward greener chemistry practices, the environmental impact of synthesis routes for such intermediates is also under scrutiny, prompting innovations in solvent-free and catalytic methods.

In summary, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid represents a critical tool in the toolkit of peptide chemists. Its multifaceted applications—from enabling the synthesis of complex biomolecules to facilitating breakthroughs in precision medicine—highlight its enduring value. As research continues to uncover new therapeutic targets, the demand for high-quality, specialized reagents like this compound is expected to rise, solidifying its place in the future of drug development.